Cas no 20904-13-6 (2-(phenoxymethyl)-1h-benzimidazole Hydrochloride (1:1))

• Product name: 2-(phenoxymethyl)-1h-benzimidazole Hydrochloride (1:1)
• CAS No: 20904-13-6
• MF: C₁₄H₁₃ClN₂O
• MW: 260.718822240829
• CID: 1396499
• PubChem ID: 210073

2-(phenoxymethyl)-1h-benzimidazole Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-(phenoxymethyl)-1h-benzimidazole Hydrochloride (1:1)
• A19039
• Benzimidazole, 2-phenoxymethyl-, hydrochloride
• 2-Phenoxymethylbenzimidazole hydrochloride
• 20904-13-6
• DTXSID70175057

• Inchi： InChI=1S/C14H12N2O.ClH/c1-2-6-11(7-3-1)17-10-14-15-12-8-4-5-9-13(12)16-14;/h1-9H,10H2,(H,15,16);1H
• InChI Key： RCQZSBFFYKSWME-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)OCC2=NC3=CC=CC=C3N2.Cl

Computed Properties

• Exact Mass: 260.07179
• Monoisotopic Mass: 260.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91